4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-isopropoxybenzoate

• IUPAC Name: [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-propan-2-yloxybenzoate
• InChI: InChI=1S/C20H18N2O5S/c1-13(2)26-15-6-4-14(5-7-15)19(24)27-18-11-25-16(10-17(18)23)12-28-20-21-8-3-9-22-20/h3-11,13H,12H2,1-2H3
• InChI Key: QNJJOIFIMOKAKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CC=N3
• Molecular Formula: C20H18N2O5S
• Molecular Weight: 398.4 g/mol
• CAS No.: 877635-58-0

Description

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-isopropoxybenzoate is a useful research compound. Its molecular formula is C20H18N2O5S and its molecular weight is 398.43. The purity is usually 95%.
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Scientific Research Applications

Cardiovascular and Metabolic Research

4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-isopropoxybenzoate, also known as ML221, has been identified as a potent functional antagonist of the apelin (APJ) receptor. The apelin/APJ system plays a critical role in cardiovascular homeostasis and is implicated in the pathogenesis of cardiovascular diseases. Additionally, emerging roles in energy metabolism and gastrointestinal function highlight the compound's potential in broader physiological research. ML221 exhibits over 37-fold selectivity for the APJ receptor over the angiotensin II type 1 (AT1) receptor, making it a valuable tool for studying the apelin/APJ system's involvement in various physiological and pathological processes without significant cross-reactivity with closely related receptors (Maloney et al., 2012).

Insecticidal and Antibacterial Potential

The structural motif present in this compound has been explored for its potential in creating compounds with insecticidal and antibacterial activities. Specifically, derivatives of this compound have been synthesized and evaluated for their efficacy against various pests and pathogens. This line of research opens up possibilities for developing new, more effective agents for pest and disease control, contributing to agriculture and public health sectors (Deohate & Palaspagar, 2020).

Development of Specific Inhibitors

Research has capitalized on the pyrazolo[3,4-d]pyrimidin-4-one ring system, a related structure, to obtain potent inhibitors for various enzymes, demonstrating the versatility of this chemical framework in drug discovery. Such efforts include the design of adenosine deaminase (ADA) inhibitors, showcasing the potential to modulate immune responses and inflammatory processes, which could lead to novel therapeutic agents for diseases with an immunological or inflammatory component (La Motta et al., 2009).